1-Hexylallyl acetate

• CAS No.: 129742-92-3
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: non-1-en-3-yl acetate
• InChI: InChI=1S/C11H20O2/c1-4-6-7-8-9-11(5-2)13-10(3)12/h5,11H,2,4,6-9H2,1,3H3
• InChI Key: PUWRLDPHAKKTKR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C=C)OC(=O)C

Description

1-Hexylallyl acetate is an organic compound belonging to the ester family1. Esters are known for their pleasant fragrances and are commonly used in flavorings and fragrances. This compound, in particular, has a unique structure that makes it useful in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hexylallyl acetate can be synthesized through the esterification reaction of hexyl alcohol with allyl acetate1. The reaction typically involves heating the two reactants in the presence of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the ester bond.

Industrial Production Methods: In an industrial setting, the production of this compound may involve more sophisticated techniques to ensure higher yields and purity. Continuous flow reactors and advanced purification methods, such as distillation and chromatography, are often employed to achieve the desired product quality.

Chemical Reactions Analysis

1-Hexylallyl acetate undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form hexylacetic acid, which is a useful intermediate in the production of other chemicals.

• Reduction: Reduction reactions can convert this compound into hexylallyl alcohol, which has its own set of applications.

• Substitution: Substitution reactions can introduce different functional groups into the molecule, leading to the formation of new compounds with diverse properties.

Common Reagents and Conditions:

• Oxidation: Common reagents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed:

• Hexylacetic acid (from oxidation)

• Hexylallyl alcohol (from reduction)

• Various substituted derivatives (from substitution reactions)

Scientific Research Applications

1-Hexylallyl acetate has several scientific research applications, including:

• Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound can be used in biochemical assays to study enzyme activities and metabolic pathways.

• Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism by which 1-hexylallyl acetate exerts its effects depends on its specific application. For example, in biochemical assays, it may interact with enzymes to inhibit or activate specific reactions. The molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

1-Hexylallyl acetate is similar to other esters, such as hexyl acetate and allyl acetate. its unique structure, which combines the hexyl and allyl groups, gives it distinct properties and applications. Other similar compounds include:

• Hexyl acetate

• Allyl acetate

• Other long-chain esters

These compounds share the ester functional group but differ in their alkyl chain lengths and substituents, leading to variations in their physical and chemical properties.